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Compound of Interest

Compound Name: Heptafluoroisopropyl iodide

Cat. No.: B147126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptafluoroisopropyl iodide ((CF₃)₂CFI) is a pivotal reagent in modern agrochemical

research and development. Its primary utility lies in the introduction of the heptafluoroisopropyl

moiety into organic molecules. This functional group is a "privileged" chemotype in

contemporary agrochemistry, known to enhance the biological efficacy, metabolic stability, and

lipophilicity of active ingredients.[1] The incorporation of this bulky, electron-withdrawing group

can significantly influence the binding affinity of a molecule to its target site, often leading to

potent insecticidal or fungicidal activity. These application notes provide a comprehensive

overview of the use of heptafluoroisopropyl iodide in the synthesis of novel agrochemicals,

detailed experimental protocols, and data on their biological activity.

Physicochemical Properties of Heptafluoroisopropyl
Iodide
A thorough understanding of the physical and chemical properties of heptafluoroisopropyl
iodide is essential for its safe and effective use in synthesis.
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Property Value Reference

CAS Number 677-69-0 [1][2][3]

Molecular Formula C₃F₇I [1][2][3]

Molecular Weight 295.93 g/mol [1][3]

Appearance
Colorless to light yellow/red

clear liquid
[1]

Boiling Point 40 °C (lit.) [2][3]

Melting Point -58 °C [2][3]

Density 2.08 g/mL at 25 °C (lit.) [2][3]

Refractive Index n20/D 1.329 (lit.) [2][3]

Solubility
Insoluble in water; Soluble in

many organic solvents.
[2][4]

Storage Conditions 2-8°C, protect from light. [3]

Key Applications in Agrochemical Synthesis
Heptafluoroisopropyl iodide is a key building block for a range of modern insecticides, most

notably those in the diamide and benzoylphenylurea classes.

Synthesis of Diamide Insecticides (e.g., Broflanilide)
Broflanilide is a meta-diamide insecticide that exhibits high efficacy against a variety of pests.

Its synthesis involves the introduction of the heptafluoroisopropyl group onto an aniline

derivative, which is a crucial intermediate.

Experimental Workflow for the Synthesis of a Key Broflanilide Intermediate
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Workflow for the synthesis of a key broflanilide precursor.

Synthesis of Benzoylphenylurea Insecticides
Benzoylphenylureas are a class of insect growth regulators that act by inhibiting chitin

synthesis. The introduction of a heptafluoroisopropyl group can enhance their insecticidal

potency.

General Synthetic Scheme for Heptafluoroisopropyl-Containing Benzoylphenylureas
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General synthesis of heptafluoroisopropyl benzoylphenylureas.

Experimental Protocols
Protocol 1: Synthesis of 4-(Heptafluoroisopropyl)-2-
methylaniline
This protocol describes the synthesis of a key intermediate used in the preparation of various

agrochemicals.

Materials:

2-Methylaniline

Heptafluoroisopropyl iodide (or 2-bromoheptafluoropropane as a more stable alternative)

Sodium dithionite (Na₂S₂O₄)

Sodium bisulfate (NaHSO₄)

Acetonitrile

Ethyl acetate

Brine

Anhydrous magnesium sulfate (MgSO₄)

Autoclave or sealed reaction vessel

Procedure:

To an autoclave, add 2-methylaniline (e.g., 240 mmol), acetonitrile (e.g., 64 mL), NaHSO₄

(e.g., 24.4 mmol), and sodium dithionite (e.g., 277 mmol).

Seal the autoclave and heat the mixture to 67°C.
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Slowly add heptafluoroisopropyl iodide or bromide (e.g., 347 mmol) over 3 hours,

maintaining the temperature at 67°C.

Stir the reaction mixture at 67°C for 15 hours.

After cooling, dilute the reaction mixture with water (e.g., 250 mL) and basify with solid

NaHCO₃.

Separate the phases and extract the aqueous phase with ethyl acetate (2 x 100 mL).

Combine the organic phases, wash with brine (100 mL), and dry over anhydrous MgSO₄.

Filter and concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to yield 4-

(heptafluoroisopropyl)-2-methylaniline.

Characterization Data for 4-(Heptafluoroisopropyl)-2-methylaniline:

Molecular Formula: C₁₀H₈F₇N

Molecular Weight: 275.17 g/mol

Boiling Point: ~200 °C

Density: ~1.401 g/cm³

1H NMR: (CDCl₃, ppm): δ 6.8-7.2 (m, 3H, Ar-H), 3.7 (s, 2H, NH₂), 2.2 (s, 3H, CH₃).

(Predicted, actual spectra should be obtained for confirmation).

Protocol 2: Larvicidal Bioassay against Diamondback
Moth (Plutella xylostella)
This protocol details a standard leaf-dip bioassay to evaluate the insecticidal activity of

compounds synthesized using heptafluoroisopropyl iodide.

Materials:
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Synthesized test compound

Acetone (for stock solution)

Triton X-100 or similar surfactant

Distilled water

Cabbage leaves

Second or third instar larvae of Plutella xylostella

Petri dishes

Filter paper

Procedure:

Prepare a stock solution of the test compound in acetone (e.g., 1000 ppm).

Prepare serial dilutions of the stock solution with distilled water containing a surfactant (e.g.,

0.1% Triton X-100) to obtain the desired test concentrations.

Dip cabbage leaf discs (approximately 5 cm diameter) into each test solution for 10 seconds

with gentle agitation.

Allow the treated leaf discs to air-dry on a paper towel.

Place one treated leaf disc in each Petri dish lined with a moist filter paper.

Introduce a known number of larvae (e.g., 10-15) into each Petri dish.

Seal the Petri dishes and incubate at 25 ± 1°C with a 16:8 hour (light:dark) photoperiod.

Assess larval mortality after 48 and 72 hours. Larvae are considered dead if they are unable

to move when prodded with a fine brush.

Calculate the corrected mortality using Abbott's formula if control mortality is between 5%

and 20%.
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Determine the LC₅₀ value by probit analysis of the mortality data.[5]

Biological Activity and Mode of Action
The incorporation of the heptafluoroisopropyl group has led to the development of highly potent

insecticides.

Quantitative Data on Insecticidal Activity
Compound Class Target Pest LC₅₀ (mg/L) Reference

Benzoylphenylurea

(Compound IIi)

Pseudaletia separata

(Armyworm)

Similar to

Diflubenzuron

Diamide (Broflanilide) Lepidopteran pests High activity

Flubendiamide

Analogue (Compound

8h)

Mythimna separata

(Armyworm)
0.0512

Signaling Pathways and Modes of Action
1. Inhibition of Chitin Synthesis (Benzoylphenylureas)

Benzoylphenylurea insecticides interfere with the synthesis of chitin, a crucial component of the

insect exoskeleton. This disruption of the molting process is lethal to insect larvae.
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Mode of action of benzoylphenylurea insecticides.

2. Modulation of GABA-gated Chloride Channels (Diamides like Broflanilide)

Broflanilide and related meta-diamide insecticides act as non-competitive antagonists of the γ-

aminobutyric acid (GABA) receptor, an important inhibitory neurotransmitter receptor in insects.

Binding of the insecticide to the receptor blocks the influx of chloride ions, leading to

hyperexcitation of the central nervous system, convulsions, paralysis, and death.
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Mechanism of action of broflanilide on the GABA receptor.

Conclusion
Heptafluoroisopropyl iodide is an indispensable tool in the development of modern, high-

efficacy agrochemicals. Its ability to impart favorable physicochemical and biological properties

to molecules has led to the discovery of novel insecticides with unique modes of action. The

protocols and data presented herein provide a foundational resource for researchers engaged

in the synthesis and evaluation of next-generation crop protection agents. Careful adherence to

synthetic procedures and bioassay protocols is crucial for obtaining reliable and reproducible

results in the pursuit of innovative and effective agrochemical solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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